Cas no 1129-88-0 ((3-cyanatophenyl) cyanate)

(3-cyanatophenyl) cyanate structure
(3-cyanatophenyl) cyanate structure
Product name:(3-cyanatophenyl) cyanate
CAS No:1129-88-0
MF:C8H4N2O2
MW:160.13
CID:2609696
PubChem ID:121022

(3-cyanatophenyl) cyanate Chemical and Physical Properties

Names and Identifiers

    • (3-cyanatophenyl) cyanate
    • Cyanic acid, 1,3-phenylene ester
    • SCHEMBL26009
    • Resorcinol dicyanate
    • 1,3-dicyanatobenzene
    • Resorcy
    • Cyanic acid, m-phenylene ester (7CI,8CI)
    • RDX 76679
    • 1129-88-0
    • DTXSID70150208
    • Cyanic acid, C,C'-1,3-phenylene ester
    • 1,3-Phenylene cyanate
    • Cyanic acid, m-phenylene ester
    • DTXCID0072699
    • Inchi: InChI=1S/C8H4N2O2/c9-5-11-7-2-1-3-8(4-7)12-6-10/h1-4H
    • InChI Key: QQZZMAPJAKOSNG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 160.027277375Da
  • Monoisotopic Mass: 160.027277375Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66Ų

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